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Introduction: The Critical Role of Carnitine in
Metabolism and Clinical Diagnostics
What is Carnitine and Why is it Important?

L-carnitine, a quaternary ammonium compound, is a vital nutrient essential for energy
metabolism.[1] It plays an indispensable role in the transport of long-chain fatty acids from the
cytoplasm into the mitochondrial matrix, where they are broken down through p-oxidation to
produce energy.[2][3] The body obtains carnitine from dietary sources, primarily meat and dairy
products, and through endogenous synthesis. Carnitine and its various acylated forms,
collectively known as acylcarnitines, are crucial for cellular energy production and modulating
the intramitochondrial coenzyme A (CoA) pool.[4]

The analysis of carnitine and acylcarnitine profiles in biological samples such as plasma,
serum, and dried blood spots is of significant biochemical, physiological, and clinical
importance.[5] It serves as a diagnostic and monitoring tool for inborn errors of metabolism,
particularly fatty acid oxidation defects and organic acidemias.[4][5][6] Furthermore, recent
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studies have highlighted the therapeutic potential of carnitine supplementation in various
conditions, including cardiovascular disease, Alzheimer's disease, and male infertility.[5]

The Carnitine Shuttle and Fatty Acid Oxidation

The primary function of L-carnitine is to act as a carrier molecule in the carnitine shuttle system.
This system facilitates the transport of long-chain fatty acyl-CoAs across the inner
mitochondrial membrane, a barrier that is otherwise impermeable to these molecules. The
process involves a series of enzymatic reactions that are critical for cellular energy
homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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